rac-(1R,2R)-2-ethoxycyclohexan-1-amine
Overview
Description
Rac-(1R,2R)-2-ethoxycyclohexan-1-amine (RCEHA) is an organic compound belonging to the class of cyclohexanamines. It is a chiral compound, meaning it has two enantiomers (R and S), which are mirror images of each other. RCEHA has a variety of applications in scientific research, including as a catalyst in organic synthesis, as a reagent for the synthesis of other compounds, and as a tool for studying the mechanism of action of enzymes.
Scientific Research Applications
Rac-(1R,2R)-2-ethoxycyclohexan-1-amine has a variety of applications in scientific research. It is used as a catalyst in organic synthesis, as a reagent for the synthesis of other compounds, and as a tool for studying the mechanism of action of enzymes. For example, rac-(1R,2R)-2-ethoxycyclohexan-1-amine has been used to study the mechanism of action of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. rac-(1R,2R)-2-ethoxycyclohexan-1-amine has also been used to study the mechanism of action of other enzymes, such as those involved in the metabolism of fatty acids.
Mechanism of Action
Rac-(1R,2R)-2-ethoxycyclohexan-1-amine is believed to act as a competitive inhibitor of enzymes involved in the metabolism of drugs and other xenobiotics. It binds to the active site of the enzyme, preventing the substrate from binding and thus inhibiting the enzyme’s activity. This mechanism of action has been studied in detail for the enzyme cytochrome P450 and is thought to be applicable to other enzymes as well.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(1R,2R)-2-ethoxycyclohexan-1-amine are not well understood. However, it is known that rac-(1R,2R)-2-ethoxycyclohexan-1-amine can inhibit the activity of enzymes involved in the metabolism of drugs and other xenobiotics, and it is thought that this inhibition may have an effect on the body’s ability to metabolize and excrete drugs and other xenobiotics. In addition, rac-(1R,2R)-2-ethoxycyclohexan-1-amine has been shown to inhibit the activity of enzymes involved in the metabolism of fatty acids, which may have an effect on the body’s ability to metabolize and store fats.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R)-2-ethoxycyclohexan-1-amine has several advantages for use in laboratory experiments. It is a chiral compound, meaning that it can be used to study the stereoselectivity of enzymes and other biological systems. It is also relatively inexpensive and easy to synthesize, making it a convenient reagent for use in organic synthesis. However, rac-(1R,2R)-2-ethoxycyclohexan-1-amine is not very stable and can degrade over time, making it unsuitable for long-term storage.
Future Directions
There are several potential future directions for research on rac-(1R,2R)-2-ethoxycyclohexan-1-amine. More research is needed to better understand its biochemical and physiological effects, as well as its potential therapeutic applications. In addition, further research is needed to develop more efficient and cost-effective methods for synthesizing rac-(1R,2R)-2-ethoxycyclohexan-1-amine. Finally, rac-(1R,2R)-2-ethoxycyclohexan-1-amine could be used as a tool to study the stereoselectivity of enzymes and other biological systems, as well as to study the mechanism of action of other enzymes involved in the metabolism of drugs and other xenobiotics.
Synthesis Methods
Rac-(1R,2R)-2-ethoxycyclohexan-1-amine can be synthesized by the reaction of cyclohexanone with ethyl bromoacetate in the presence of an acid catalyst. The reaction proceeds through an aldol condensation to form the cyclohexanone enol ether, which is then hydrolyzed to form the desired product. The reaction is typically carried out in an inert atmosphere, such as nitrogen, to prevent oxidation of the product. The reaction can be carried out at room temperature or at higher temperatures, depending on the desired reaction rate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-ethoxycyclohexan-1-amine involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexene", "Ethylamine", "Hydrogen chloride", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclohexene is reacted with hydrogen chloride in ethanol to form cyclohexyl chloride.", "Step 2: Cyclohexyl chloride is reacted with ethylamine in ethanol to form rac-(1R,2R)-2-ethoxycyclohexan-1-amine.", "Step 3: The reaction mixture is neutralized with sodium hydroxide and the product is extracted with ethyl acetate.", "Step 4: The organic layer is washed with sodium bicarbonate solution and then with water.", "Step 5: The organic layer is dried over sodium sulfate and the solvent is removed under reduced pressure to obtain the desired product." ] } | |
CAS RN |
741197-32-0 |
Product Name |
rac-(1R,2R)-2-ethoxycyclohexan-1-amine |
Molecular Formula |
C8H17NO |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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